N1-((3-((3,4-dimethoxyphenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)-N2-(2-methylbenzyl)oxalamide

• IUPAC Name: N-[[3-(3,4-dimethoxyphenyl)sulfonyl-1,3-oxazinan-2-yl]methyl]-N'-[(2-methylphenyl)methyl]oxamide
• InChI: InChI=1S/C23H29N3O7S/c1-16-7-4-5-8-17(16)14-24-22(27)23(28)25-15-21-26(11-6-12-33-21)34(29,30)18-9-10-19(31-2)20(13-18)32-3/h4-5,7-10,13,21H,6,11-12,14-15H2,1-3H3,(H,24,27)(H,25,28)
• InChI Key: YYPYEJSABPMGOA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CNC(=O)C(=O)NCC2N(CCCO2)S(=O)(=O)C3=CC(=C(C=C3)OC)OC
• Molecular Formula: C23H29N3O7S
• Molecular Weight: 491.6 g/mol

Description

This compound is a complex organic molecule that contains several functional groups. It has a 1,3-oxazinan-2-yl group, a sulfonyl group attached to a 3,4-dimethoxyphenyl group, and a 2-methylbenzyl group attached to an oxalamide group.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, starting with the synthesis of the individual ring systems, followed by the introduction of the various functional groups. The exact synthetic route would depend on the desired final product and the starting materials available.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple ring systems and functional groups. The 3,4-dimethoxyphenyl and 2-methylbenzyl groups would likely contribute to the overall hydrophobicity of the molecule, while the oxalamide and sulfonyl groups would introduce polar characteristics.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the various functional groups present. For example, the oxalamide group could potentially undergo hydrolysis under acidic or basic conditions to yield an amine and a carboxylic acid.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of both polar and non-polar groups would likely make it soluble in a variety of solvents.